molecular formula C10H7N3O2 B8773312 5-methyl-1H,6H,7H,8H-pyrrolo[2,3-g]indazole-7,8-dione

5-methyl-1H,6H,7H,8H-pyrrolo[2,3-g]indazole-7,8-dione

Cat. No.: B8773312
M. Wt: 201.18 g/mol
InChI Key: UNJOVLULWROYRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-methyl-1H,6H,7H,8H-pyrrolo[2,3-g]indazole-7,8-dione is a useful research compound. Its molecular formula is C10H7N3O2 and its molecular weight is 201.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H7N3O2

Molecular Weight

201.18 g/mol

IUPAC Name

5-methyl-1,6-dihydropyrrolo[2,3-g]indazole-7,8-dione

InChI

InChI=1S/C10H7N3O2/c1-4-2-5-3-11-13-8(5)6-7(4)12-10(15)9(6)14/h2-3H,1H3,(H,11,13)(H,12,14,15)

InChI Key

UNJOVLULWROYRP-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C3=C1NC(=O)C3=O)NN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To concentrated sulphuric acid (119 ml) was added portionwise 2-[(E)-hydroxyimino]-N-(5-methyl-1H-indazol-6-yl)-acetamide (34.7 g, 146.3 mmol). The addition was strongly exothermic and the internal temperature was maintained at 70° C. with an ice bath. At the end of the addition the resulting reaction mixture was heated at 80° C. and stirred for 45 min at this temperature. According to LC-MS analysis, the reaction has then reached completion. The reaction mixture was cooled down to ambient temperature. The reaction mixture was poured onto 3.00 kg of ice. The resulting dark-brown suspension was stirred for 30 min and then filtrated. The filter cake was washed extensively with water and dried in vacuo at 55° C. The title product was obtained as a red-brown powder. LC/MS: 202 (M+H)+, 224 (M+H)+.
Quantity
119 mL
Type
reactant
Reaction Step One
Quantity
34.7 g
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
3 kg
Type
reactant
Reaction Step Two

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